Cas no 1094559-48-4 (1-(p-tolyl)cyclobutanamine)

1-(p-tolyl)cyclobutanamine structure
1-(p-tolyl)cyclobutanamine structure
Product Name:1-(p-tolyl)cyclobutanamine
CAS No:1094559-48-4
MF:C11H15N
MW:161.243502855301
MDL:MFCD11642703
CID:2625056
PubChem ID:43167618
Update Time:2025-04-21

1-(p-tolyl)cyclobutanamine Chemical and Physical Properties

Names and Identifiers

    • 1-(p-tolyl)cyclobutanamine
    • 1-(4-methylphenyl)cyclobutan-1-amine
    • SCHEMBL8352354
    • 1-(4-Methylphenyl)cyclobutanamine
    • EN300-262542
    • AKOS009376865
    • CS-0281257
    • 1-(P-tolyl)cyclobutan-1-amine
    • AC2904
    • 1094559-48-4
    • MFCD11642703
    • SY225605
    • MDL: MFCD11642703
    • Inchi: 1S/C11H15N/c1-9-3-5-10(6-4-9)11(12)7-2-8-11/h3-6H,2,7-8,12H2,1H3
    • InChI Key: YUTFZXDXBJCMGY-UHFFFAOYSA-N
    • SMILES: NC1(C2C=CC(C)=CC=2)CCC1

Computed Properties

  • Exact Mass: 161.120449483Da
  • Monoisotopic Mass: 161.120449483Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 152
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 26Ų

1-(p-tolyl)cyclobutanamine Pricemore >>

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